2-(isopropylthio)-5-(4-methoxyphenyl)-1-(o-tolyl)-1H-imidazole

• IUPAC Name: 5-(4-methoxyphenyl)-1-(2-methylphenyl)-2-propan-2-ylsulfanylimidazole
• InChI: InChI=1S/C20H22N2OS/c1-14(2)24-20-21-13-19(16-9-11-17(23-4)12-10-16)22(20)18-8-6-5-7-15(18)3/h5-14H,1-4H3
• InChI Key: FYZIDSBGDPCZJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=CN=C2SC(C)C)C3=CC=C(C=C3)OC
• Molecular Formula: C20H22N2OS
• Molecular Weight: 338.5 g/mol

Description

2-(isopropylthio)-5-(4-methoxyphenyl)-1-(o-tolyl)-1H-imidazole is a synthetic compound that belongs to the class of imidazole derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science.

Scientific Research Applications

Corrosion Inhibition

One notable application of imidazole derivatives, similar in structure to 2-(isopropylthio)-5-(4-methoxyphenyl)-1-(o-tolyl)-1H-imidazole, is in the field of corrosion inhibition. For example, Singh et al. (2017) explored the use of imidazole derivatives as corrosion inhibitors for J55 steel in CO2 saturated brine solution. Their findings suggest that these derivatives, including those structurally similar to the compound , show significant promise in protecting metals against corrosion in harsh environments (Singh et al., 2017).

Biological Activity

Imidazole derivatives are known for their biological activity, including potential anti-cancer effects. Sharma et al. (2014) synthesized a series of new imidazole derivatives and evaluated their anti-cancer potential against various cancer cell types. Their research highlights the potential of imidazole compounds in the development of new cancer treatments (Sharma et al., 2014).

Pharmacokinetic Studies

Imidazole derivatives are also used in pharmacokinetic studies. For instance, Odasso and Toja (1983) described a one-pot synthesis of an imidazole derivative for use in pharmacokinetics and metabolism studies. Such studies are crucial for understanding how drugs are absorbed, distributed, metabolized, and excreted in the body (Odasso & Toja, 1983).

Drug Metabolism

Leibman and Ortiz (1973) investigated 1-(2-Isopropylphenyl)imidazole as an inhibitor of oxidative drug-metabolizing enzyme systems in rat liver microsomes. This highlights the role of imidazole derivatives in influencing the metabolism of other drugs, which is crucial for drug development and safety (Leibman & Ortiz, 1973).

Electroluminescence and Optical Properties

Nagarajan et al. (2014) explored the electroluminescence behavior of π-conjugated imidazole–isoquinoline derivatives. This research indicates the potential use of these compounds in organic light-emitting diodes (OLEDs) and other electronic applications (Nagarajan et al., 2014).